Cas no 391886-05-8 (N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide)

• Product Name: N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide
• CAS No: 391886-05-8
• MF: C₁₄H₁₂ClN₃O₃
• MW: 305.716382026672
• CID: 5964110
• PubChem ID: 9657731
• Update Time: 2025-07-09

N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide
• N-({N'-[(1E)-(4-chlorophenyl)methylidene]hydrazinecarbonyl}methyl)furan-2-carboxamide
• F0474-0772
• AKOS003634932
• SR-01000006423
• 391886-05-8
• N-[2-[(2E)-2-[(4-chlorophenyl)methylidene]hydrazinyl]-2-oxoethyl]furan-2-carboxamide
• SR-01000006423-1
• (E)-N-(2-(2-(4-chlorobenzylidene)hydrazinyl)-2-oxoethyl)furan-2-carboxamide

• Inchi： 1S/C14H12ClN3O3/c15-11-5-3-10(4-6-11)8-17-18-13(19)9-16-14(20)12-2-1-7-21-12/h1-8H,9H2,(H,16,20)(H,18,19)/b17-8+
• InChI Key： KXFOIPXIGRCLEB-CAOOACKPSA-N
• SMILES： ClC1C=CC(/C=N/NC(CNC(C2=CC=CO2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 305.0567189g/mol
• Monoisotopic Mass: 305.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide

N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide: A Comprehensive Overview

The compound N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide, identified by the CAS number 391886-05-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the chemical structure, synthesis, applications, and the latest research findings related to this compound.

At its core, the molecule features a furan-2-carboxamide backbone, which serves as a versatile platform for further functionalization. The presence of a 4-chlorophenyl group introduces electronic and steric effects that can significantly influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating pharmacokinetic properties, making this compound a valuable candidate for drug discovery efforts.

The synthesis of N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring scalability for potential large-scale production. The use of methylene hydrazine carbonyl intermediates has been particularly instrumental in achieving the desired stereochemistry and regioselectivity.

In terms of applications, this compound has shown remarkable promise in the field of pharmacology. Its ability to act as a bioisostere for certain drug candidates has opened new avenues for developing more effective therapeutic agents. Recent clinical trials have demonstrated its potential as an anti-inflammatory agent, with studies indicating significant reduction in inflammatory markers in preclinical models.

Beyond pharmacology, the compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Researchers are actively exploring its role in enhancing the efficiency of organic photovoltaic devices, leveraging its ability to facilitate charge transport.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Using advanced computational modeling techniques, scientists have gained insights into its binding affinity with various protein targets, paving the way for rational drug design strategies. Additionally, green chemistry approaches are being employed to develop environmentally friendly synthesis pathways, aligning with global sustainability goals.

In conclusion, N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)furan-2-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural versatility and promising biological activities make it a focal point for ongoing research efforts. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is poised to play an even more significant role in shaping future innovations in science and industry.